Cas no 85519-42-2 (S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate)

• Product Name: S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate
• CAS No: 85519-42-2
• MF: C₉H₂₀NO₂PS₂
• MW: 269.364360809326
• CID: 1838588
• PubChem ID: 163471
• Update Time: 2025-04-21

S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate Chemical and Physical Properties

Names and Identifiers

• S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate
• N-[butan-2-ylsulfanyl(ethoxy)phosphinothioyl]-N-ethylformamide
• O-Ethyl-S-sec-butyl-N-hydrogencarbonyl-N-ethylphosphoroamidodithioate
• DTXSID001006081
• Phosphoramidodithioic acid, ethylformyl-, O-ethyl S-(1-methylpropyl) ester
• RH-50,486
• 85519-42-2
• O-Ethyl S-(1-methylpropyl) ethylformylphosphoramidodithioate
• S-Butan-2-yl O-ethyl N-ethyl-N-formylphosphoramidodithioate

• Inchi： 1S/C9H20NO2PS2/c1-5-9(4)15-13(14,12-7-3)10(6-2)8-11/h8-9H,5-7H2,1-4H3
• InChI Key： OBZUTJUCLUGNMG-UHFFFAOYSA-N
• SMILES： S(C(C)CC)P(N(C=O)CC)(OCC)=S

Computed Properties

• Exact Mass: 269.067
• Monoisotopic Mass: 269.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.522
• PSA: 96.74000
• LogP: 4.54390